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Compound of Interest

Compound Name: D-tert-leucine

Cat. No.: B555885

For laboratory professionals engaged in cutting-edge research and drug development, the safe
handling of chemical reagents is paramount. This guide provides essential safety and logistical
information for D-tert-leucine, ensuring the well-being of researchers and the integrity of
experimental outcomes.

Immediate Safety and Personal Protective
Equipment (PPE)

While D-tert-leucine is not classified as a hazardous substance according to the OSHA 2012
Hazard Communication Standard, it is crucial to adhere to good laboratory practices and wear
appropriate personal protective equipment (PPE).[1] Some sources indicate that D-tert-leucine
may cause skin and eye irritation, as well as respiratory irritation.[2] Therefore, a cautious
approach to handling is recommended.

Core Personal Protective Equipment (PPE) Requirements:

o Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles that
conform to EU EN 166 or US NIOSH standards.[3]

o Skin Protection: Chemical-resistant gloves, such as nitrile rubber, and a laboratory coat are
essential to prevent skin contact.[4] Gloves should be inspected before use and disposed of
properly after handling the substance.
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» Respiratory Protection: Handle D-tert-leucine in a well-ventilated area, preferably within a
chemical fume hood, to minimize the inhalation of its powdered form.[3] If exposure limits are
exceeded or irritation is experienced, a full-face respirator should be used.[3]

Quantitative Safety Data

Limited quantitative toxicity data for D-tert-leucine is available. However, the following table
summarizes the known information and data for the closely related L-leucine for reference.

Parameter Value Source

GHS Hazard Classification Not classified as hazardous Fisher Scientific SDS[1]

_ May cause skin, eye, and
Potential Hazards ) o PubChem|[2]
respiratory irritation

Occupational Exposure Limits No data available ECHEMI SDSJ[3]

L-Leucine NOAEL (Oral, Rat,

90d) 3,330 - 3,840 mg/kg Sigma-Aldrich SDS

Experimental Protocols: Safe Handling and Disposal
Procedures

Handling Protocol:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Confirm that a
chemical fume hood is operational and that all necessary PPE is readily available.

» Weighing and Transfer: Conduct all weighing and transfer operations of solid D-tert-leucine
within a chemical fume hood to control dust.

o Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid
splashing.

o Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all
contaminated surfaces.
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Disposal Protocol:
The disposal of D-tert-leucine must comply with local, state, and federal regulations.
o Waste Segregation:

o Solid Waste: Collect unused D-tert-leucine powder and any contaminated disposable
materials (e.g., weighing papers, gloves) in a designated, clearly labeled, and sealed
waste container for solid chemical waste.

o Liquid Waste: Collect any solutions containing D-tert-leucine in a separate, clearly
labeled, and leak-proof container for liquid chemical waste.

o Container Labeling: All waste containers must be accurately labeled with the full chemical
name ("D-tert-leucine") and any known hazard warnings.

» Final Disposal: Arrange for the collection and disposal of chemical waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal company.

Workflow for Safe Handling of D-tert-leucine

The following diagram illustrates the logical workflow for the safe handling of D-tert-leucine
from receipt to disposal.
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Workflow for the safe handling of D-tert-leucine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling D-tert-leucine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555885#personal-protective-equipment-for-handling-
d-tert-leucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b555885?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAL1409804&productDescription=D-TERT-LEUCINE+99%25+2G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/26782-71-8
https://www.echemi.com/sds/2s-2-amino-33-dimethyl-butanoicacid-pid_Seven31103.html
https://www.carlroth.com/medias/SDB-1699-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA4NDh8YXBwbGljYXRpb24vcGRmfGFHSmtMMmhrWWk4NU1UZzBNRE01T0RrMU1EY3dMMU5FUWw4eE5qazVYMDFVWDBWT0xuQmtaZ3w5MGQ5MDJhZTA0Y2FkMDMzNWI4Y2M2YjZiZDM5N2Q5NDRhZThjNTdmYmU5NWYyZGYwZmY3YmNkM2QyYjE3NTdi
https://www.benchchem.com/product/b555885#personal-protective-equipment-for-handling-d-tert-leucine
https://www.benchchem.com/product/b555885#personal-protective-equipment-for-handling-d-tert-leucine
https://www.benchchem.com/product/b555885#personal-protective-equipment-for-handling-d-tert-leucine
https://www.benchchem.com/product/b555885#personal-protective-equipment-for-handling-d-tert-leucine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b555885?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

